5-chloro-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)thiophene-2-carboxamide
Description
5-chloro-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H19ClN2OS2 and its molecular weight is 354.91. The purity is usually 95%.
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Scientific Research Applications
Anti-Inflammatory Activity
Thiophene derivatives have been investigated for their anti-inflammatory potential. For instance, compounds containing a thiophene nucleus, such as 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea, exhibit anti-inflammatory effects . Further exploration of this compound’s anti-inflammatory mechanisms and potential therapeutic applications is warranted.
Serotonin Antagonism and Alzheimer’s Disease
The maleate salt of 1-(2,5-dimethylthiophen-3-yl)-3-(5-methyl-1H-imidazol-4-yl)propan-1-one has been identified as a serotonin antagonist. Serotonin receptors play crucial roles in various physiological processes, including mood regulation and cognition. Investigating the potential of this compound in Alzheimer’s disease management could be valuable .
Aldosterone Synthase Inhibition for Blood Pressure Control
The compound 5-chloro-N-({(5S)-2-oxo-3-[(4,5,6,7-tetrahydro-1H-indol-2-yl)methyl]thiazolidin-5-yl}methyl)thiophene-2-carboxamide (LCI699) inhibits aldosterone synthase (CYP11B2). Clinical studies have demonstrated its efficacy in lowering arterial blood pressure. However, its low selectivity between CYP11B1 and CYP11B2 may need further optimization .
Antithrombotic Properties
The neutral ligand chlorothiophene interacts with the S1 subsite, leading to good oral bioavailability and high potency for nonbasic antithrombotic agents. Compound 5, which contains the chlorothiophene moiety, is currently under clinical development for the prevention and treatment of thromboembolic diseases .
Plant Hormone Analog
Indole derivatives, including indole-3-acetic acid (IAA), are plant hormones produced from tryptophan degradation. While not directly related to the compound , indole derivatives share structural similarities with thiophenes and have diverse biological applications .
Conclusion
The synthesis and characterization of novel thiophene-based compounds continue to be an exciting area of research. Investigating their pharmacological activity, mechanisms of action, and potential therapeutic applications will contribute to advancements in drug discovery and material science. Researchers should explore these unique applications to harness the full potential of thiophene derivatives. 🌟
properties
IUPAC Name |
5-chloro-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN2OS2/c17-15-2-1-14(22-15)16(20)18-9-12-3-6-19(7-4-12)10-13-5-8-21-11-13/h1-2,5,8,11-12H,3-4,6-7,9-10H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJTSVXQIZMRJLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC=C(S2)Cl)CC3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)thiophene-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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